Cas no 1805559-85-6 (Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate
• CAS No: 1805559-85-6
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4898178
• Update Time: 2025-10-28

Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-3-5(13(15)16)6(9(14)17-2)7(12-4)8(10)11/h3,8H,1-2H3
• InChI Key： DXNRAZWXFQWJQF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate

Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate, with the CAS number 1805559-85-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a carboxylate ester functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methodologies have enabled chemists to optimize the synthesis pathway, resulting in higher yields and improved purity. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions, thereby reducing reaction times and minimizing by-products. These developments have significantly enhanced the scalability of the synthesis process, making it more feasible for industrial applications.

The structural features of Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate contribute to its exceptional reactivity and stability. The presence of electron-withdrawing groups such as the nitro and difluoromethyl groups enhances the electrophilic character of the pyridine ring, making it susceptible to nucleophilic attacks. This property is exploited in various chemical transformations, including Michael additions and Diels-Alder reactions. Moreover, the carboxylate ester group imparts solubility in organic solvents, facilitating its use in solution-phase reactions.

Recent studies have highlighted the potential of Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate as a precursor for advanced materials. For example, researchers have successfully incorporated this compound into polymeric materials to enhance their thermal stability and mechanical properties. The ability of this compound to form stable covalent bonds with polymer backbones makes it an attractive candidate for high-performance materials used in aerospace and electronics industries.

In the field of pharmacology, Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent in vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its ability to penetrate cellular membranes suggests that it could be developed into a drug delivery system for targeted therapy.

The environmental impact of Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate has also been a topic of recent research. Studies indicate that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its long-term ecological effects and to develop strategies for safe disposal.

In conclusion, Methyl 2-(difluoromethyl)-6-methyl-4-nitropyridine-3-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and materials science.